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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-6-(methylthio)benzenemethanol is a substituted aromatic alcohol of interest in
synthetic chemistry, particularly as a potential building block in the development of novel
pharmaceutical and agrochemical compounds. Its unique substitution pattern, featuring a
chlorine atom, a methylthio group, and a hydroxymethyl group on the benzene ring, offers
multiple points for chemical modification and the potential for diverse biological activities. The
ortho-positioning of the chloro and methylthio groups can induce specific conformational
preferences and electronic effects, influencing the molecule's reactivity and interactions with
biological targets.

This guide provides a comprehensive overview of 2-Chloro-6-(methylthio)benzenemethanol,
including its chemical and physical properties, proposed synthetic routes, expected reactivity,
and potential applications. Given the limited availability of direct experimental data for this
specific compound, this document synthesizes information from closely related analogues and
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fundamental chemical principles to provide a robust predictive profile for research and

development purposes.

Chemical and Physical Properties

Based on available data and analysis of its constituent functional groups, the key properties of

2-Chloro-6-(methylthio)benzenemethanol are summarized below.

Property Value Source/Justification
CAS Number 1340127-12-9 [1]
Molecular Formula CsHoCIOS [1]
Formula Weight 188.68 g/mol [1]
(2-chloro-6-
IUPAC Name ] [1]
(methylthio)phenyl)methanol
SMILES CSC1=C(CO)C(Cl)=CcCc=C1 [1]
Inferred from related
Expected to be a colorless to compounds like 2-chloro-6-
Appearance pale yellow liquid or low- methylthiotoluene (colorless to
melting solid. light yellow liquid) and other
substituted benzyl alcohols.
Expected to be soluble in
common organic solvents Based on the nonpolar
Solubility (e.g., dichloromethane, ethyl aromatic ring and the polar
acetate, methanol) and have alcohol group.
low solubility in water.
) Inferred from the boiling points
. . Estimated to be >200 °C at _
Boiling Point ) of related substituted benzyl
atmospheric pressure.
alcohols.
_ _ Not available. May be a low-
Melting Point

melting solid.
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Proposed Synthetic Pathways

While no specific synthesis for 2-Chloro-6-(methylthio)benzenemethanol has been published
in peer-reviewed literature, plausible synthetic routes can be devised based on established
organic chemistry transformations and the synthesis of its precursors.

Pathway 1: From 2-Chloro-6-methylthiotoluene

The most direct conceptual pathway involves the functionalization of the methyl group of 2-
chloro-6-methylthiotoluene. This precursor is a known intermediate in the synthesis of the
herbicide tembotrione, and its preparation is documented.[2]

Side-chain oxidation/hydroxylation

(e.g., NBS, then hydrolysis)

Step 1: Synthesis of Precursor W
2-Chloro-6-methylthiotoluene J 2-Chlom-G-(memylthio)benzenemet.hanul

-( Step 2: Functionalization

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Chloro-6-(methylthio)benzenemethanol from 2-chloro-6-
methylthiotoluene.

Experimental Protocol (Conceptual):
e Synthesis of 2-Chloro-6-methylthiotoluene:

o A detailed procedure for the diazotization of 2-chloro-6-aminotoluene followed by reaction
with sodium thiomethoxide is described in patent literature.[2] This involves reacting 2-
chloro-6-aminotoluene with sodium nitrite in an acidic medium to form the diazonium salt,
which is then treated with sodium thiomethoxide to yield 2-chloro-6-methylthiotoluene.

¢ Side-Chain Functionalization:

o Bromination: The methyl group of 2-chloro-6-methylthiotoluene can be brominated using a
radical initiator like N-bromosuccinimide (NBS) in the presence of a light source or a
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radical initiator (e.g., AIBN) in a non-polar solvent like carbon tetrachloride.

o Hydrolysis: The resulting benzylic bromide can then be hydrolyzed to the corresponding
benzyl alcohol using aqueous sodium hydroxide or sodium carbonate.

Pathway 2: Reduction of a Carbonyl Precursor

An alternative approach involves the reduction of a corresponding aldehyde or carboxylic acid
derivative.

Option B: Carboxylic Acid Reduction R

[2-Chloro-6-(methylthio)benzoic aci@ LiAlHs, THE g 2-Chloro-6-(methylthio)benzenemethanol
J

Option A: Aldehyde Reduction h

G-Chloro-6-(methylthio)benzaldehydej NaBHs, MeOH g 2-Chloro-6-(methylthio)benzenemethanol
/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-6-
(methylthio)benzenemethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584482/docs#an-in-depth-technical-guide-to-2-
chloro-6-methylthio-benzenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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